5-Chloronicotinamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-Chloronicotinamide consists of 5 Hydrogen atoms, 6 Carbon atoms, 2 Nitrogen atoms, 1 Oxygen atom, and 1 Chlorine atom . It contains a total of 15 bonds, including 10 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amide (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
5-Chloronicotinamide has a molecular weight of 156.57 . Its physical and chemical properties include a density of 1.4±0.1 g/cm3, a boiling point of 313.7±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has an enthalpy of vaporization of 55.5±3.0 kJ/mol and a flash point of 143.5±23.7 °C .Scientific Research Applications
Summary of the Application
Nicotinamide and its derivatives, including potentially 5-Chloronicotinamide, have been investigated for their antibacterial and antibiofilm properties. These compounds have been found to have a wide range of biological applications .
Methods of Application or Experimental Procedures
The nicotinamide derivatives were synthesized and characterized using spectral techniques (IR, 1H-NMR, 13C-NMR, and MS). They were then investigated both computationally and experimentally. The compounds were optimized at the B3LYP/6–31 + G (d,p) level in water with the C-PCM solvent method .
Results or Outcomes
The antibacterial and antibiofilm properties of the synthesized compounds were tested against various bacteria. As a result, one of the derivatives, ND4, was found to be the best inhibitor candidate against Enterococcus faecalis .
Enzymatic Production of 2-Chloronicotinic Acid
Methods of Application or Experimental Procedures: The process involves the biocatalytic hydrolysis of chlorinated nicotinamides, including potentially 5-Chloronicotinamide, by a superior AS family amidase .
Results or Outcomes: The outcome of this process is the production of 2-chloronicotinic acid . Further details about the efficiency of the process or the yield of the product are not provided in the source .
Research and Development
Methods of Application or Experimental Procedures: The specific methods of application would depend on the nature of the research being conducted .
Results or Outcomes: The outcomes would also depend on the specific research goals .
Therapeutic Implications and Cosmeceutical Applications in Functional Skincare Products
Methods of Application or Experimental Procedures: The specific methods of application would depend on the nature of the skincare product or cosmetic .
Results or Outcomes: Niacinamide has been shown to significantly reduce cutaneous oxidative stress, inflammation, and pigmentation . It may be considered to partially prevent and/or reverse several biophysical changes associated with skin aging .
Simulation Visualizations
Methods of Application or Experimental Procedures: The specific methods of application would depend on the nature of the simulation visualization .
Results or Outcomes: The outcomes would also depend on the specific research goals .
Safety And Hazards
properties
IUPAC Name |
5-chloropyridine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O/c7-5-1-4(6(8)10)2-9-3-5/h1-3H,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNNDTIIAQNGGPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Cl)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20343961 | |
Record name | 5-Chloronicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloronicotinamide | |
CAS RN |
284040-69-3 | |
Record name | 5-Chloronicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20343961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.